Cas no 869856-10-0 (Unii-pdj3NQ9FH6)

• Product Name: Unii-pdj3NQ9FH6
• CAS No: 869856-10-0
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 4737799
• Update Time: 2023-08-16

Unii-pdj3NQ9FH6 Chemical and Physical Properties

Names and Identifiers

• GJIGBWPQLXKDIU-SNVBAGLBSA-N
• (S)-Ethyl ((3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methyl)carbamate
• J3.605.791B
• Ethyl{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}-carbamate
• N-[(S)-3,4-Dimethoxybicyclo[4.2.0]octane-1,3,5-triene-7-ylmethyl]carbamic acid ethyl ester
• Ethyl N-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl]carbamate
• PDJ3NQ9FH6
• Carbamic acid, N-[[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]-, ethyl ester
• Carbamic acid, N-(((7S)-3,4-dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)-, ethyl ester
• Ivabradine impurity 9
• Ethyl (((7S)-3,4-dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)carbamate
• Ethyl (S)-((3,4-dimethoxybicyclo(4.2.0)octa-1(6),2,4-trien-7-yl)m
• Unii-pdj3NQ9FH6

• Inchi： 1S/C14H19NO4/c1-4-19-14(16)15-8-10-5-9-6-12(17-2)13(18-3)7-11(9)10/h6-7,10H,4-5,8H2,1-3H3,(H,15,16)/t10-/m1/s1
• InChI Key： GJIGBWPQLXKDIU-SNVBAGLBSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)[C@@H](CNC(=O)OCC)C2)OC

Computed Properties

• Exact Mass: 265.13140809 g/mol
• Monoisotopic Mass: 265.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.8
• Molecular Weight: 265.30